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Compound of Interest

(2-Cyano-4-methylphenyl)boronic
Compound Name: d
aci

Cat. No.: B591560

A comprehensive Safety Data Sheet (SDS) for the specific isomer (2-Cyano-4-
methylphenyl)boronic acid (CAS No. 1328882-30-9) is not publicly available at this time.
While information on similar compounds and isomers exists, it is crucial for researchers,
scientists, and drug development professionals to consult the specific SDS for any chemical
before use to ensure safe handling and to be aware of all potential hazards. The information
provided below is based on general knowledge of boronic acids and data extrapolated from
similar compounds, but it should not be considered a substitute for a substance-specific SDS.

Physicochemical and Toxicological Data

Without a specific SDS, quantitative data on properties such as melting point, boiling point,
flash point, and toxicity (e.g., LD50) for (2-Cyano-4-methylphenyl)boronic acid are not
available. The following table provides a summary of information for a closely related isomer,
(4-Cyano-2-methylphenyl)boronic acid, to give a general idea of the expected properties.
However, it is important to reiterate that these values may differ for the requested compound.

Table 1: Physicochemical Properties of (4-Cyano-2-methylphenyl)boronic acid (CAS 313546-
18-8)
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Property Value
Molecular Formula CsHsBNO:
Molecular Weight 160.97 g/mol
Melting Point 287-305 °C
Form Solid

Table 2: Toxicological Data

No specific toxicological data for (2-Cyano-4-methylphenyl)boronic acid was found. For
many boronic acid derivatives, the toxicological properties have not been thoroughly
investigated.

Experimental Protocols

Detailed experimental protocols are typically not found within a Safety Data Sheet. An SDS
provides information on the hazards of a substance and how to handle it safely. For
experimental protocols involving (2-Cyano-4-methylphenyl)boronic acid, researchers should
consult scientific literature and established laboratory procedures for Suzuki-Miyaura cross-
coupling reactions or other relevant synthetic methods.

Hazard Identification and Handling

Based on the hazard classifications of similar boronic acid compounds, (2-Cyano-4-
methylphenyl)boronic acid may be classified as follows:

» Skin corrosion/irritation: Category 2

e Serious eye damage/eye irritation: Category 2A

o Specific target organ toxicity - single exposure (Respiratory tract irritation): Category 3
General Handling Precautions:

e Avoid contact with skin and eyes.
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» Avoid formation of dust and aerosols.
e Provide appropriate exhaust ventilation at places where dust is formed.
o Wear personal protective equipment:
o Safety glasses with side-shields
o Protective gloves (e.g., nitrile rubber)
o Lab coat
o Respiratory protection if dust is generated.
Storage:
» Store in a cool, dry place.
o Keep container tightly closed in a dry and well-ventilated place.
o Store under an inert atmosphere. Recommended storage temperature is 2-8°C.[1]

Emergency Procedures

The following diagram outlines a general workflow for handling a spill of a solid chemical like
(2-Cyano-4-methylphenyl)boronic acid.
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Chemical Spill Response Workflow

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

i

Contain the Spill
(Use inert absorbent material)

i

Carefully Sweep or Scoop Up
(Avoid creating dust)

i

Place in a Labeled,
Sealed Container for Disposal

'

Decontaminate Spill Area

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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In conclusion, while a specific Safety Data Sheet for (2-Cyano-4-methylphenyl)boronic acid
(CAS 1328882-30-9) is not readily available, general safety precautions for boronic acids
should be followed. Researchers must exercise caution and are strongly advised to obtain a
substance-specific SDS from their chemical supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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